N-(5-chloro-2,4-dimethoxyphenyl)-2-[3-isopropyl-6-(5-methyl-1,2,4-oxadiazol-3-yl)-2-oxo-2,3-dihydro-1H-benzimidazol-1-yl]acetamide

• IUPAC Name: 2-(7-chloro-6-methyl-10-oxo-1,3,4,5-tetrahydrobenzo[b][1,6]naphthyridin-2-yl)-N-(4-ethoxyphenyl)acetamide
• InChI: InChI=1S/C23H24ClN3O3/c1-3-30-16-6-4-15(5-7-16)25-21(28)13-27-11-10-20-18(12-27)23(29)17-8-9-19(24)14(2)22(17)26-20/h4-9H,3,10-13H2,1-2H3,(H,25,28)(H,26,29)
• InChI Key: MFLQHKDITMVILR-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)NC(=O)CN2CCC3=C(C2)C(=O)C4=C(N3)C(=C(C=C4)Cl)C
• Molecular Formula: C23H24ClN3O3
• Molecular Weight: 425.9 g/mol

Description

N-(5-chloro-2,4-dimethoxyphenyl)-2-[3-isopropyl-6-(5-methyl-1,2,4-oxadiazol-3-yl)-2-oxo-2,3-dihydro-1H-benzimidazol-1-yl]acetamide is a useful research compound. Its molecular formula is C23H24ClN3O3 and its molecular weight is 425.91. The purity is usually 95%.
BenchChem offers high-quality N-(5-chloro-2,4-dimethoxyphenyl)-2-[3-isopropyl-6-(5-methyl-1,2,4-oxadiazol-3-yl)-2-oxo-2,3-dihydro-1H-benzimidazol-1-yl]acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(5-chloro-2,4-dimethoxyphenyl)-2-[3-isopropyl-6-(5-methyl-1,2,4-oxadiazol-3-yl)-2-oxo-2,3-dihydro-1H-benzimidazol-1-yl]acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Novel Compound Synthesis

Research has led to the synthesis of novel compounds featuring structural elements similar to N-(5-chloro-2,4-dimethoxyphenyl)-2-[3-isopropyl-6-(5-methyl-1,2,4-oxadiazol-3-yl)-2-oxo-2,3-dihydro-1H-benzimidazol-1-yl]acetamide. For instance, a study by Ying-jun (2012) focused on synthesizing a new compound with benzimidazole and oxadiazole moieties, analyzed using NMR techniques (Ying-jun, 2012).

Antimicrobial Activity

Compounds containing benzimidazole and oxadiazole, similar to the structure , have shown potential in antimicrobial applications. Tien et al. (2016) explored derivatives of 2-methylbenzimidazole containing oxadiazole and triazole heterocycles for antimicrobial activity against bacteria, mold, and yeast (Tien et al., 2016).

Synthesis Methods

The chemical synthesis of related compounds involves innovative methods. Yu et al. (2014) detailed the synthesis of N-(5-aryl-1,3,4-thiadiazol-2-yl)-2-(3-oxo-1,2-benzothiazol-2(3H)-yl)acetamide derivatives using carbodiimide condensation (Yu et al., 2014). Ooi and Wilson (1981) investigated the formation of 3,5-disubstituted 1,2,4-oxadiazoles from O-acetylarylamidoximes, which share structural similarities with the compound (Ooi & Wilson, 1981).

Dye Intermediate Market

In the context of dye intermediates, Drabina et al. (2009) characterized and synthesized 5-amino-4-chloro-2,7-dimethyl-1H-benzimidazole, a compound with similarities in structure and synthesis process (Drabina et al., 2009).

Antibacterial Agents

Several studies have synthesized derivatives with acetamide components, exhibiting significant antibacterial activity. Ramalingam et al. (2019) synthesized N-aryl-2-5-[(2-methyl-1H-benzimidazol-1-yl)methyl]-1,3,4-oxadiazol-2-ylsulfanylacetamides as antibacterial agents (Ramalingam et al., 2019).

Antimicrobial Mechanisms

Vlasov et al. (2021) synthesized derivatives of 6-(1H-benzimidazol-2-yl)-5-methylthieno[2,3-d]pyrimidin-4(3H)-one with acetamide and 1,2,4-oxadiazol-5-ylmethyl substituents, demonstrating antimicrobial activity and suggesting mechanisms for this activity (Vlasov et al., 2021).